Cas no 462067-14-7 (2-(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetic Acid)

2-(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetic Acid is a specialized organic compound featuring a methyl-substituted imidazole core linked to a phenyl group and a sulfanylacetic acid moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both imidazole and thioether functionalities enhances its potential for further derivatization, enabling applications in heterocyclic chemistry and drug development. Its well-defined molecular architecture ensures consistent performance in coupling reactions and functional group transformations. The compound is typically characterized by high purity and stability under standard handling conditions, making it suitable for research and industrial-scale processes requiring precise chemical modifications.
2-(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetic Acid structure
462067-14-7 structure
Product name:2-(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetic Acid
CAS No:462067-14-7
MF:
MW:
CID:4651998

2-(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetic Acid

2-(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-65340-2.5g
2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetic acid
462067-14-7
2.5g
$923.0 2023-02-13
Enamine
EN300-65340-5.0g
2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetic acid
462067-14-7
5.0g
$1364.0 2023-02-13
TRC
M358955-25mg
2-[(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetic Acid
462067-14-7
25mg
$ 70.00 2022-06-02
TRC
M358955-50mg
2-[(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetic Acid
462067-14-7
50mg
$ 95.00 2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1327504-250mg
2-[(1-methyl-5-phenyl-1h-imidazol-2-yl)sulfanyl]acetic acid
462067-14-7 95%
250mg
¥3384.00 2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1327504-2.5g
2-[(1-methyl-5-phenyl-1h-imidazol-2-yl)sulfanyl]acetic acid
462067-14-7 95%
2.5g
¥16610.00 2024-05-12
Enamine
EN300-65340-0.25g
2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetic acid
462067-14-7
0.25g
$188.0 2023-02-13
Chemenu
CM474421-500mg
2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetic acid
462067-14-7 95%+
500mg
$444 2024-07-16
1PlusChem
1P01AA19-2.5g
2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetic acid
462067-14-7 90%
2.5g
$1061.00 2025-03-19
Aaron
AR01AA9L-100mg
2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetic acid
462067-14-7 95%
100mg
$207.00 2025-02-09

Additional information on 2-(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetic Acid

2-(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetic Acid: A Comprehensive Overview

The compound 462067-14-7, also known as 2-(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetic Acid, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications. In this article, we will delve into the chemical structure, synthesis, properties, and recent advancements in its utilization.

Chemical Structure and Synthesis

The molecular structure of 462067-14-7 is characterized by a sulfanylacetic acid moiety attached to a substituted imidazole ring. The imidazole ring contains a methyl group at position 1 and a phenyl group at position 5, making it a derivative of imidazole with enhanced stability and reactivity. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Recent studies have explored more efficient synthetic pathways, leveraging microwave-assisted synthesis to enhance yield and purity.

Physical and Chemical Properties

462067-14-7 exhibits distinct physical properties, including a melting point of approximately 180°C and a solubility profile that makes it suitable for various solvents. Its chemical reactivity is influenced by the electron-withdrawing sulfanyl group, which enhances its ability to participate in nucleophilic reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, with findings indicating its suitability for high-temperature applications.

Applications in Materials Science

The unique properties of 462067-14-7 have led to its application in the development of advanced materials. Recent research has focused on its use as a precursor for synthesizing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and catalytic activity, making them ideal for gas storage and environmental remediation applications.

Biological Applications

In the biological realm, 462067-14-7 has shown promise as a potential drug candidate. Its ability to inhibit certain enzymes involved in metabolic pathways has been explored in preclinical studies. Additionally, the compound's pharmacokinetic properties have been optimized through structural modifications, enhancing its bioavailability and reducing toxicity.

Environmental Impact and Safety Considerations

The environmental impact of 462067-14-7 has been a subject of recent investigations. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. Safety protocols for handling this compound have been established, emphasizing proper ventilation and personal protective equipment to ensure worker safety.

Future Prospects

The future of 462067-14-7 looks promising, with ongoing research exploring its potential in nanotechnology and green chemistry. Collaborative efforts between academic institutions and industry leaders are expected to drive further innovation in its applications. As the demand for sustainable chemical solutions grows, compounds like 462067-14

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